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For Researchers, Scientists, and Drug Development Professionals

Introduction

FC131 Tfa is the trifluoroacetate salt of FC131, a potent and selective cyclic pentapeptide
antagonist of the C-X-C chemokine receptor type 4 (CXCR4).[1][2][3] It is crucial to note that
while the initial query may have suggested a different target, FC131 is definitively a CXCR4
antagonist. CXCR4, in conjunction with its cognate ligand, stromal cell-derived factor-1 (SDF-
1a, also known as CXCL12), plays a pivotal role in numerous physiological and pathological
processes. These include hematopoiesis, organogenesis, inflammation, tumor growth and
metastasis, and as a co-receptor for T-tropic (X4) human immunodeficiency virus (HIV-1) entry
into host cells.[4][5][6][7] As a CXCR4 antagonist, FC131 serves as a valuable tool for in vitro
studies aimed at elucidating the roles of the SDF-1/CXCR4 axis and for the preclinical
evaluation of potential therapeutics targeting this pathway.

These application notes provide detailed protocols for utilizing FC131 Tfa in common cell
culture-based assays to investigate its inhibitory effects on CXCR4-mediated cellular functions.

Data Presentation

A summary of the quantitative data for FC131 and its analogs is presented below. This
information is essential for determining the appropriate concentration range for your in vitro
experiments.
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Compound Assay Cell Line IC50 /| EC50 Reference
[125]]-SDF-1a HEK293 or CHO

FC131 binding to cells expressing 4.5 nM [11[2]
CXCR4 CXCR4

FC131 analog [1251]-SDF-1a

(4-fluorobenzoyl binding to Not specified 0.2-0.3uM [2]

derivative) CXCR4

FC131 analog [1251]-SDF-1a

o - More potent than
(Nal-Gly- binding to Not specified [3]
_ FC131
substituted) CXCR4

Note on TFA Counter-ion: FC131 is supplied as a trifluoroacetate (TFA) salt, a common
counter-ion resulting from peptide synthesis and purification.[8][9][10] It is important to be
aware that TFA itself can have biological effects, including altering cell proliferation and viability.
[8][11] For sensitive assays, it is advisable to include a vehicle control containing TFA at a
concentration equivalent to that in the highest FC131 Tfa treatment. In some instances,
exchanging the TFA counter-ion for a more biologically inert one, such as hydrochloride, may
be considered.[9]

Mandatory Visualizations
SDF-1/CXCR4 Signaling Pathway
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Assay Setup

2. Prepare SDF-1 Solution 1. Prepare Cell Suspension 3. Prepare FC131 Tfa Dilutions

Treatment
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Analysis
Y
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10. Quantify Migration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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